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Compound of Interest |

Compound Name: Ethyl docos-2-enoate
CAS No.: 143120-84-7
Cat. No.: B12561588
Get Quote
. J

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.
This guide provides essential, immediate safety and logistical information for the disposal of
Ethyl docos-2-enoate, ensuring adherence to safety protocols and regulatory compliance.

While a specific Safety Data Sheet (SDS) for Ethyl docos-2-enoate is not readily available,
this guide leverages data from its structurally similar saturated counterpart, Ethyl docosanoate
(CAS No. 5908-87-2), to provide a robust framework for its safe disposal. It is imperative to
conduct a site-specific risk assessment and consult with your institution's environmental health
and safety (EHS) department before proceeding.

Hazard Assessment and Safety Data

The following table summarizes the known hazards of Ethyl docosanoate. While not identical,
these provide a baseline for handling Ethyl docos-2-enoate with appropriate caution.
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Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation

Specific Target Organ Toxicity - ]

) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation
tract irritation)

Personal Protective Equipment (PPE)

Before handling Ethyl docos-2-enoate, ensure the following personal protective equipment is

worn:
e Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

prior to use and disposed of properly after.

» Body Protection: A lab coat or chemical-resistant apron. For larger quantities, a complete suit

protecting against chemicals may be necessary.

o Respiratory Protection: For nuisance exposures or if dust is generated, use a P95 (US) or P1
(EU EN 143) particle respirator.

Step-by-Step Disposal Protocol

The disposal of Ethyl docos-2-enoate should be approached with a clear, methodical process
to minimize risk and ensure regulatory compliance.

1. Initial Containment and Labeling:

o Ensure the waste material is stored in a suitable, sealed, and clearly labeled container. The
label should include the chemical name ("Ethyl docos-2-enoate, Waste"), any known
hazards, and the date of accumulation.
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2. Segregation of Waste:

» Do not mix Ethyl docos-2-enoate waste with other chemical waste streams unless explicitly
permitted by your institution's EHS guidelines. Incompatible materials could lead to
hazardous reactions.

3. Consultation and Professional Disposal:

e The primary method for the disposal of this material is to engage a licensed professional
waste disposal service.[1] Offer surplus and non-recyclable solutions to a licensed disposal
company.[1]

» Provide the disposal company with all available safety information, including the data for
Ethyl docosanoate as a surrogate if a specific SDS for Ethyl docos-2-enoate is not
available.

4. Handling Spills:
 In the event of a spill, avoid breathing vapors, mist, or gas.[1]

» For minor spills, absorb the material with an inert substance (e.g., vermiculite, sand, or earth)
and place it into a suitable, closed container for disposal.[2] Do not let the product enter
drains.[1]

» For major spills, evacuate the area and contact your institution's emergency response team.
5. Decontamination:

e Thoroughly decontaminate any surfaces or equipment that have come into contact with
Ethyl docos-2-enoate using an appropriate solvent, followed by soap and water. Dispose of
all cleaning materials as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Ethyl docos-2-
enoate.
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3. Consult EHS &

Start: Ethyl
docos-2-enoate Waste icensed Disposal Service

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Ethyl docos-2-enoate.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
management of Ethyl docos-2-enoate waste, fostering a secure research environment and
upholding regulatory standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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